Cas no 51020-42-9 ( )
structure
Product Name:
CAS No:51020-42-9
MF:C6H12O4
MW:148.157082557678
CID:934613
PubChem ID:325714
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-methyloxane-2,4,5-triol
- NSC-294864
- NSC-294863
- 51020-42-9
- 49871-87-6
- CHEBI:23703
- NSC294864
- 2,6-Didesoxyhexos
- AKOS024319432
- DTXSID10871743
- Di-deoxyhexose
- Dideoxyhexose
- SCHEMBL2993936
- 2,6-dideoxyhexopyranose
- NSC294863
- dideoxyhexoses
- SCHEMBL25889579
-
-
- Inchi： 1S/C6H12O4/c1-3-6(9)4(7)2-5(8)10-3/h3-9H,2H2,1H3
- InChI Key： FDWRIIDFYSUTDP-UHFFFAOYSA-N
- SMILES： O1C(CC(C(C1C)O)O)O
Computed Properties
- Exact Mass: 148.07356
- Monoisotopic Mass: 148.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.92
Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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